Cas no 1260826-80-9 (2-(bromomethyl)pyrazine hydrochloride)

• Product Name: 2-(bromomethyl)pyrazine hydrochloride
• CAS No: 1260826-80-9
• MF: C₅H₆BrClN₂
• MW: 209.471539020538
• CID: 4565572
• Update Time: 2025-06-12

2-(bromomethyl)pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)pyrazine hydrochloride

• Inchi： 1S/C5H5BrN2.ClH/c6-3-5-4-7-1-2-8-5;/h1-2,4H,3H2;1H
• InChI Key： BCEPPEUHTWBWQL-UHFFFAOYSA-N
• SMILES： C1(CBr)=NC=CN=C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(bromomethyl)pyrazine hydrochloride

Comprehensive Overview of 2-(Bromomethyl)pyrazine Hydrochloride (CAS No. 1260826-80-9)

2-(Bromomethyl)pyrazine hydrochloride (CAS No. 1260826-80-9) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a pyrazine ring and a reactive bromomethyl group, makes it a valuable intermediate for synthesizing complex molecules. Researchers frequently employ this compound in medicinal chemistry due to its ability to facilitate C-C bond formation and cross-coupling reactions. The hydrochloride salt form enhances its stability and solubility, which is critical for laboratory applications.

The growing demand for pyrazine derivatives in drug discovery has placed 2-(bromomethyl)pyrazine hydrochloride under the spotlight. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with trends in targeted cancer therapies and infectious disease research. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further boosts its relevance in modern high-throughput screening platforms.

From an industrial perspective, CAS 1260826-80-9 is often discussed in forums focusing on green chemistry and sustainable synthesis. Environmental concerns have driven innovations in minimizing waste during its production, such as solvent-free reactions or catalytic methods. These advancements address common search queries like "eco-friendly synthesis of bromomethylpyrazine" or "scalable pyrazine derivatives," reflecting the industry's shift toward greener practices.

Analytical characterization of 2-(bromomethyl)pyrazine hydrochloride typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques ensure batch-to-batch consistency, a key concern for researchers troubleshooting "impurity profiles in heterocyclic compounds." The compound's crystalline properties and hygroscopic nature are also frequently documented in technical datasheets to guide proper storage conditions.

Emerging applications include its use in bioconjugation for antibody-drug conjugates (ADCs) and PET tracer development, areas gaining traction in precision medicine. This aligns with trending searches such as "pyrazine linker chemistry" and "radiolabeled compound synthesis." The compound's bromine leaving group offers unique advantages in these fields, enabling efficient nucleophilic substitution reactions under mild conditions.

Regulatory compliance remains a critical consideration for users of CAS 1260826-80-9. While not classified as hazardous under standard protocols, proper laboratory handling guidelines emphasize the use of personal protective equipment (PPE) due to its potential irritant properties. Safety data sheets (SDS) provide detailed protocols addressing common questions about "stability of halogenated pyrazines" or "compatibility with common reagents."

Market analysts note increasing patent filings incorporating 2-(bromomethyl)pyrazine hydrochloride, particularly in small molecule drug development. Its cost-effectiveness compared to similar halogenated heterocycles contributes to its popularity. Discussions on supplier platforms often center on "bulk pricing trends" and "custom synthesis options," reflecting commercial interest in scalable production.

Future research directions may explore its utility in metal-organic frameworks (MOFs) or catalysis, given the pyrazine ring's coordination potential. Such applications would leverage the compound's dual functionality, addressing both academic curiosity and industrial needs for "multifunctional building blocks." Continuous optimization of its synthetic routes ensures 2-(bromomethyl)pyrazine hydrochloride remains a staple in the fine chemicals landscape.